Cas no 1302-74-5 (activated alumina)

• Product Name: activated alumina
• CAS No: 1302-74-5
• MF: Al₂O₃
• MW: 101.961277961731
• CID: 94203
• PubChem ID: 14769
• Update Time: 2025-04-18

activated alumina Chemical and Physical Properties

Names and Identifiers

• activated alumina
• abramantf36
• abramaxf46
• abramaxf54
• alpha-corundum
• aluminiumoxideceramic
• aluminiumoxidewafer
• Corundum(Al2O3)
• Alumina,activated
• ALUMINUM OXIDE WAFER
• corundum balls
• CERAMIC BALL
• ALUMINUM OXIDE
• AluMinuM oxide, catalyst support, interMediate surface area (low SiO{2})
• T 3927-2007(2014)
• Corundum
• alumina
• APA 0.5
• Alodur ZWSK 1T180
• Alodur ZWSK 1T200
• BA 95 325F
• Ceralox APA 0.5
• Cristalba CAHPF 240
• Dermagrain 900
• Dural F 30
• Dural HT
• Dural HT-F 24
• Dural P 120
• EB 99
• EKF 100
• EKF 500
• Electrocorundum
• F 220
• F 240
• F 280
• F 280 (mineral)
• F 800
• F 800 (mineral)
• FN 237
• ko7
• ku10
• nk63
• RUBY
• ku5-3
• Abramant F 36
• Abramax F 46
• Abramax F 54
• fn237
• Spherical Alumina
• Aluminum oxide, pore size 58 ??, ~150 mesh
• Aluminum oxide, Type WN-6 Neutral, Activity Grade Super I
• Corundum (Al2O3)
• Aluminum oxide, Puratronic?
• NK 63
• Aluminum oxide, nanowires, diam. x L 2-6 nm x 200-400 nm
• Aluminum oxide, nanofiber, diam. x L <20 nm x 500 mum
• gamma-Alumina, 1/16' spheres
• KO 7
• Aluminum oxide, neutral, HPLC Flash Grade
• Aluminum oxide, pellets, 3 mm
• MFCD07370730
• Aluminum oxide, fused, powder, primarily alpha-phase, -325 mesh
• Aluminum oxide, polishing compound, 2oz (57g)
• Aluminum oxide, nanofiber, diam. x L <20 nm x 100 mum
• MP 1 (Refractory)
• Aluminum oxide, calcined, insulating powder
• Aluminum oxide, 5 mum mean particle size
• Inhibitor removers, replacement packing for removing hydroquinone and monomethyl ether hydroquinone
• Aluminum oxide, powder, ultra dry
• Aluminum oxide, catalyst support, low silica
• Aluminum oxide, 99.3%, < 325 mesh, d 50 5 - 7 micron
• Aluminum oxide, gamma-alpha
• Aluminum oxide, for chromatography
• Aluminum oxide, nanopowder, <50 nm particle size (TEM)
• Aluminum oxide, Type WB-5: Basic
• Aluminum oxide substrate, 10x10x0.5mm, polished one side, A plane
• Aluminum oxide, Type WA-4: Acid
• Inhibitor removers, Prepacked column for removing hydroquinone and monomethyl ether hydroquinone
• MFCD00211795
• Aluminum oxide, Type WN-9: Neutral
• Emery
• oxo(oxoalumanyloxy)alumane
• Aluminum oxide (gamma) Powder, 99.97% Nano
• Aluminum oxide, powder, primarily alpha phase, <=10 mum avg. part. size, 99.5% trace metals basis
• Aluminum oxide, CP
• Aluminum oxide, acidic, HPLC Flash Grade
• Aluminum oxide, gamma
• KU 5-3
• Aluminum oxide, Type A-5
• Aluminum oxide, SAJ special grade, >=98.0%
• Aluminum oxide, Type WN-6, Neutral, Activity Grade Super I
• 12415-34-8
• Alumina, NIST(R) SRM(R) 699, reduction grade
• Aluminum Oxide (Activated, Neutral, Brockmann I)
• Aluminum oxide, alpha-phase
• Aluminum oxide, cement
• Aluminum oxide, catalyst support
• TWNQGVIAIRXVLR-UHFFFAOYSA-N
• 12174-49-1
• Aluminum oxide, Type WA-7: Acid
• Aluminum oxide, basic, for TLC, 5-15 Micron APS Powder
• Alumina, NIST(R) SRM(R) 742, reference point
• KER 710
• Aluminum oxide, alpha, catalyst support, low surface area, trimodal
• Aluminum oxide 90 acidic
• Aluminum oxide, alpha
• Sapphire substrate, 50.8mm dia x 0.432mm thick, EPI polished one side, C-axis, HEMCOR single crystal
• Korund
• Aluminum Oxide Powder, 99.5%
• Aluminum oxide, catalyst support, low surface area
• Aluminum oxide, Type CG-20
• 1302-74-5
• gamma-Alumina, low soda
• Aluminum oxide 90 active neutral, (activity stage I) for column chromatography 0.063-0.200 mm (70 - 230 mesh ASTM)
• Aluminum oxide, fused, insulating powder
• Aluminum oxide, Grade H-152, 1/8 in.
• Aluminum oxide, calcined, powder, primarily alpha-phase, 100-325 mesh
• Aluminum oxide, basic, HPLC Flash Grade
• KU 10
• Anti-bumping granules
• Aluminum oxide, 20% in H2O, colloidal dispersion
• Aluminum oxide, single crystal substrate, <0001>
• Aluminum oxide, Corundum, alpha-phase, -100 mesh
• Sapphire substrate, 50.8mm dia x 0.332mm thick, EPI polished two sides, C-axis, HEMCOR single crystal
• Aluminum Oxide Powder (alpha), 99.9% Nano
• Aluminum oxide, primarily alpha-phase, fused, 200-325 mesh, >=99%
• Aluminum oxide, catalyst support, intermediate surface area (low SiO2)
• Aluminum oxide (alpha) powder, 99.97% Nano
• CHEMBL4594252
• Aluminum oxide, 1-5 micron
• Aluminum oxide, -100, +325 mesh
• Aluminum Oxide (Activated, Basic, Brockmann I)
• Aluminum oxide, puriss., >=98% Al2O3 basis
• Aluminum oxide desiccant, regular
• Aluminum oxide, 99.997% trace metals basis
• Aluminum oxide, fused, powder, primarily alpha-phase, 100-200 mesh
• Aluminum oxide 90 active basic
• Inhibitor removers, replacement packing, for removing tert-butylcatechol
• Aluminum oxide, puriss.
• Sapphire (Al2O3)
• Aluminumoxide
• Aluminum oxide, gamma, catalyst support, high surface area, bimodal
• Inhibitor removers, Prepacked column, for removing tert-butylcatechol
• Aluminum oxide, powder, 99.99% trace metals basis
• Aluminum oxide Corundum, a-phase, -100 mesh
• Aluminum oxide, mesoporous, MSU-X (wormhole), average pore size 3.8 nm
• AKOS015903822
• Sapphire substrate, 50.8mm dia x 0.332mm thick, EPI polished one side, C-axis, HEMCOR single crystal
• Aluminum oxide, nanopowder, 13 nm primary particle size (TEM), 99.8% trace metals basis
• BP-31011
• Aluminium Oxide; Alumina
• sapphire powder
• Aluminum oxide (alpha) powder, 99.9% Nano

• Inchi： 1S/2Al.3O
• InChI Key： TWNQGVIAIRXVLR-UHFFFAOYSA-N
• SMILES： [Al](=O)O[Al]=O

Computed Properties

• Exact Mass: 103.96300
• Monoisotopic Mass: 101.947821
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 34.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: No data available
• Density: 14.05 g/cm3
• Melting Point: 2054 ºC
• Boiling Point: 2.980℃
• Flash Point: No data available
• Refractive Index: 1.771
• PSA: 43.37000
• LogP: -0.08100
• Vapor Pressure: No data available
• Sensitiveness: Sensitive to humidity

activated alumina Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN1993
• WGK Germany：-
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• FLUKA BRAND F CODES：3
• RTECS：BD1200000
• Hazardous Material Identification：
• Storage Condition：储存在干燥处，严防受潮。
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Packing Group：II
• Hazard Level：3
• Safety Term：3
• Packing Group：II
• Risk Phrases：R36/37/38

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Post-transition metal organides Post-transition metal oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds